Cas no 72468-78-1 (Isocannabispiran)

• Product Name: Isocannabispiran
• CAS No: 72468-78-1
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 2005066
• PubChem ID: 154496776
• Update Time: 2025-07-16

Isocannabispiran Chemical and Physical Properties

Names and Identifiers

• Isocannabispiran
• 72468-78-1
• Spiro(cyclohexane-1,1'-(1H)inden)-4-one, 2',3'-dihydro-5'-hydroxy-7'-methoxy-
• 3FX4AH2PVW
• UNII-3FX4AH2PVW
• XCA46878

• Inchi： 1S/C15H18O3/c1-18-13-9-12(17)8-10-2-5-15(14(10)13)6-3-11(16)4-7-15/h8-9,17H,2-7H2,1H3
• InChI Key： ZKJMXTKGSQHXEC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2CCC3(C=21)CCC(CC3)=O)O

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indan-1-spirocyclohexanes

Additional information on Isocannabispiran

Recent Advances in the Study of Isocannabispiran (CAS: 72468-78-1): A Promising Cannabinoid Derivative

Isocannabispiran (CAS: 72468-78-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This cannabinoid derivative, structurally related to cannabispiran, exhibits unique pharmacological properties that distinguish it from other cannabinoids. Recent studies have focused on elucidating its molecular mechanisms, therapeutic potential, and synthetic pathways, positioning it as a promising candidate for further drug development.

The primary objective of current research on Isocannabispiran is to explore its potential applications in treating neurological disorders, chronic pain, and inflammatory conditions. Unlike traditional cannabinoids, Isocannabispiran demonstrates a distinct binding affinity to both CB1 and CB2 receptors, suggesting a novel mechanism of action. Preliminary in vitro and in vivo studies have shown that it modulates neurotransmitter release and exhibits anti-inflammatory effects, making it a viable target for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent methodological advancements have enabled more efficient synthesis and purification of Isocannabispiran. Researchers have employed advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to ensure high purity and structural integrity. These innovations have facilitated more accurate pharmacological evaluations and reduced batch-to-batch variability, which is critical for clinical translation.

Key findings from recent studies highlight Isocannabispiran's neuroprotective effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Isocannabispiran significantly reduces oxidative stress in neuronal cells by upregulating antioxidant enzymes. Another study in the European Journal of Pharmacology reported its efficacy in alleviating neuropathic pain in rodent models, with minimal side effects compared to conventional analgesics. These results underscore its potential as a safer alternative to existing therapies.

Despite these promising developments, challenges remain in the clinical application of Isocannabispiran. Issues such as bioavailability, metabolic stability, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through pharmacokinetic studies and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of Isocannabispiran from bench to bedside.

In conclusion, Isocannabispiran (CAS: 72468-78-1) represents a groundbreaking advancement in cannabinoid research. Its unique pharmacological profile and therapeutic potential make it a compelling subject for future studies. As research progresses, Isocannabispiran may pave the way for innovative treatments in neurology and pain management, offering new hope for patients with limited therapeutic options.